Cas no 1609401-38-8 (N-(2-methoxyethyl)guanidine acetate)
N-(2-methoxyethyl)guanidine acetate Chemical and Physical Properties
Names and Identifiers
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- N-(2-methoxyethyl)guanidine acetate
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- MDL: MFCD26959663
- Inchi: 1S/C4H11N3O.C2H4O2/c1-8-3-2-7-4(5)6;1-2(3)4/h2-3H2,1H3,(H4,5,6,7);1H3,(H,3,4)
- InChI Key: VKLISMQZWKAOCC-UHFFFAOYSA-N
- SMILES: C(=O)(O)C.N(C(N)=N)CCOC
N-(2-methoxyethyl)guanidine acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1267159-5g |
N-(2-methoxyethyl)guanidine acetate |
1609401-38-8 | 95% | 5g |
$315 | 2024-06-06 | |
| Fluorochem | 359511-1g |
N-(2-methoxyethyl)guanidine acetate |
1609401-38-8 | 95.0% | 1g |
£79.00 | 2023-04-13 | |
| Fluorochem | 359511-5g |
N-(2-methoxyethyl)guanidine acetate |
1609401-38-8 | 95.0% | 5g |
£313.00 | 2023-04-13 | |
| Fluorochem | 359511-10g |
N-(2-methoxyethyl)guanidine acetate |
1609401-38-8 | 95.0% | 10g |
£407.00 | 2023-04-13 | |
| Fluorochem | 359511-25g |
N-(2-methoxyethyl)guanidine acetate |
1609401-38-8 | 95.0% | 25g |
£978.00 | 2023-04-13 | |
| 1PlusChem | 1P00J21H-1g |
N-(2-methoxyethyl)guanidine acetate |
1609401-38-8 | 95% | 1g |
$72.00 | 2025-03-01 | |
| 1PlusChem | 1P00J21H-5g |
N-(2-methoxyethyl)guanidine acetate |
1609401-38-8 | 95% | 5g |
$240.00 | 2025-03-01 | |
| A2B Chem LLC | AI88309-1g |
N-(2-Methoxyethyl)guanidine acetate |
1609401-38-8 | 95% | 1g |
$61.00 | 2024-04-20 | |
| A2B Chem LLC | AI88309-5g |
N-(2-Methoxyethyl)guanidine acetate |
1609401-38-8 | 95% | 5g |
$212.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1267159-1g |
N-(2-methoxyethyl)guanidine acetate |
1609401-38-8 | 95% | 1g |
$125 | 2024-06-06 |
N-(2-methoxyethyl)guanidine acetate Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-(2-methoxyethyl)guanidine acetate
Professional Introduction to N-(2-methoxyethyl)guanidine acetate (CAS No. 1609401-38-8)
N-(2-methoxyethyl)guanidine acetate, chemically designated as N-(2-methoxyethyl)guanidine acetate, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 1609401-38-8, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a guanidine moiety linked to an acetic acid derivative and an N-(2-methoxyethyl) side chain, which endows it with distinct chemical properties and reactivity that make it valuable in various scientific endeavors.
The guanidine group is a well-known pharmacophore in medicinal chemistry, often found in nucleoside analogs and antiviral agents. Its ability to form hydrogen bonds and its basic nature make it a versatile component in the design of bioactive molecules. The N-(2-methoxyethyl) substituent introduces a hydrophilic character to the molecule, enhancing its solubility in aqueous environments, which is crucial for pharmaceutical applications where bioavailability and metabolic stability are key considerations.
The acetic acid derivative component of N-(2-methoxyethyl)guanidine acetate contributes to the compound's overall polarity, further influencing its solubility and interaction with biological targets. This compound's unique structural features have led researchers to explore its potential in various therapeutic areas, including antiviral, antibacterial, and anti-inflammatory treatments. Recent studies have highlighted the compound's efficacy in modulating enzyme activities and interacting with biological pathways relevant to disease progression.
In the realm of drug development, N-(2-methoxyethyl)guanidine acetate has been investigated for its role as an intermediate in synthesizing more complex pharmacological agents. Its structural motifs are reminiscent of known active pharmaceutical ingredients (APIs), suggesting that it could serve as a building block for novel therapeutics. The compound's stability under various conditions makes it a promising candidate for further chemical modifications and functionalization, allowing scientists to tailor its properties for specific applications.
One of the most compelling aspects of N-(2-methoxyethyl)guanidine acetate is its potential in biochemical research. The guanidine moiety is known to participate in various enzymatic reactions, making this compound a valuable tool for studying enzyme mechanisms and substrate-enzyme interactions. Researchers have utilized this compound to probe the active sites of enzymes involved in metabolic pathways, providing insights into how these enzymes function at the molecular level.
The N-(2-methoxyethyl) group also plays a critical role in determining the compound's behavior in biological systems. Its hydrophilic nature facilitates interactions with polar biological molecules, such as proteins and nucleic acids. This property has been exploited in the design of probes and inhibitors that target specific biological processes. For instance, N-(2-methoxyethyl)guanidine acetate has been used as a scaffold for developing small molecules that can modulate protein-protein interactions or disrupt pathogenic mechanisms.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of N-(2-methoxyethyl)guanidine acetate. Molecular docking studies have identified potential binding pockets on target proteins where this compound could exert its effects. These studies have not only validated experimental findings but also provided new avenues for drug design by highlighting key structural features that contribute to biological activity.
The synthesis of N-(2-methoxyethyl)guanidine acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency, reducing costs and environmental impact. Green chemistry principles have been increasingly applied to these synthetic routes, minimizing waste and hazardous byproducts while maintaining high reaction yields.
The pharmacokinetic properties of N-(2-methoxyethyl)guanidine acetate are another area of active investigation. Studies have examined how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for understanding how the compound behaves in vivo and for predicting its potential therapeutic efficacy and safety profile. The compound's solubility characteristics have been particularly studied, as they influence how quickly it can reach target sites within the body.
In conclusion, N-(2-methoxyethyl)guanidine acetate (CAS No. 1609401-38-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for studying enzyme mechanisms, designing novel therapeutics, and exploring new biochemical pathways. As research continues to uncover more about this compound's properties and applications, it is likely to play an increasingly important role in advancing our understanding of disease processes and developing new treatments.
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